Cas no 1486913-04-5 (5-(4-methylbenzoyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-2-carboxylic acid)
5-(4-Methylbenzoyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-2-carboxylic acid is a heterocyclic compound featuring a fused thienopyridine core with a 4-methylbenzoyl substituent and a carboxylic acid functional group. This structure imparts potential reactivity and binding affinity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-rich and electron-deficient moieties enhances its versatility in organic transformations, such as amide or ester formation. Its rigid bicyclic framework may contribute to selective interactions in biological systems, suggesting applications in drug discovery. The compound’s purity and stability under standard conditions further support its utility in research and development.
![5-(4-methylbenzoyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-2-carboxylic acid structure](https://www.kuujia.com/scimg/cas/1486913-04-5x500.png)
1486913-04-5 structure
Product name:5-(4-methylbenzoyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-2-carboxylic acid
CAS No:1486913-04-5
MF:C16H15NO3S
MW:301.360203027725
CID:5324283
5-(4-methylbenzoyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 5-(4-methylbenzoyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine-2-carboxylic acid
- 5-(4-methylbenzoyl)-6,7-dihydro-4H-thieno[3,2-c]pyridine-2-carboxylic acid
- 5-(4-methylbenzoyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-2-carboxylic acid
-
- Inchi: 1S/C16H15NO3S/c1-10-2-4-11(5-3-10)15(18)17-7-6-13-12(9-17)8-14(21-13)16(19)20/h2-5,8H,6-7,9H2,1H3,(H,19,20)
- SMILES: S1C(C(=O)O)=CC2=C1CCN(C(C1C=CC(C)=CC=1)=O)C2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 420
- XLogP3: 2.9
- Topological Polar Surface Area: 85.8
5-(4-methylbenzoyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-2-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6609-8218-15mg |
5-(4-methylbenzoyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-2-carboxylic acid |
1486913-04-5 | 15mg |
$89.0 | 2023-09-07 | ||
Life Chemicals | F6609-8218-30mg |
5-(4-methylbenzoyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-2-carboxylic acid |
1486913-04-5 | 30mg |
$119.0 | 2023-09-07 | ||
Life Chemicals | F6609-8218-2μmol |
5-(4-methylbenzoyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-2-carboxylic acid |
1486913-04-5 | 2μmol |
$57.0 | 2023-09-07 | ||
Life Chemicals | F6609-8218-3mg |
5-(4-methylbenzoyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-2-carboxylic acid |
1486913-04-5 | 3mg |
$63.0 | 2023-09-07 | ||
Life Chemicals | F6609-8218-20μmol |
5-(4-methylbenzoyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-2-carboxylic acid |
1486913-04-5 | 20μmol |
$79.0 | 2023-09-07 | ||
Life Chemicals | F6609-8218-100mg |
5-(4-methylbenzoyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-2-carboxylic acid |
1486913-04-5 | 100mg |
$248.0 | 2023-09-07 | ||
Life Chemicals | F6609-8218-4mg |
5-(4-methylbenzoyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-2-carboxylic acid |
1486913-04-5 | 4mg |
$66.0 | 2023-09-07 | ||
Life Chemicals | F6609-8218-5mg |
5-(4-methylbenzoyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-2-carboxylic acid |
1486913-04-5 | 5mg |
$69.0 | 2023-09-07 | ||
Life Chemicals | F6609-8218-75mg |
5-(4-methylbenzoyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-2-carboxylic acid |
1486913-04-5 | 75mg |
$208.0 | 2023-09-07 | ||
Life Chemicals | F6609-8218-40mg |
5-(4-methylbenzoyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-2-carboxylic acid |
1486913-04-5 | 40mg |
$140.0 | 2023-09-07 |
5-(4-methylbenzoyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-2-carboxylic acid Related Literature
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Yanli Ji,Yan Song,Jijun Zou,Wenbo Mi Phys. Chem. Chem. Phys., 2018,20, 6100-6107
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Yingjie Zhao,Ruomeng Duan,Jianzhang Zhao,Chen Li Chem. Commun., 2018,54, 12329-12332
-
Po-I. Wang,Wojciech Pisula,Klaus Müllen,Der-Jang Liaw Polym. Chem., 2016,7, 6211-6219
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